Cas no 455-90-3 (4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE)
4-Nitro-o-toluenediazonium tetrafluoroborate is a diazonium salt commonly employed as a versatile intermediate in organic synthesis, particularly in azo coupling reactions and dye manufacturing. Its tetrafluoroborate counterion enhances stability, making it more manageable for storage and handling compared to other diazonium salts. The nitro group at the 4-position and the methyl group at the ortho-position contribute to its reactivity in electrophilic substitution reactions, enabling precise functionalization of aromatic compounds. This compound is valued for its consistent performance in producing high-purity azo dyes and pigments. Its crystalline form ensures ease of measurement and controlled usage in synthetic applications.
455-90-3 structure
Product Name:4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE
CAS No:455-90-3
MF:C7H6BF4N3O2
MW:250.946054935455
CID:329396
Update Time:2025-08-10
4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE Chemical and Physical Properties
Names and Identifiers
-
- 4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE
- Fast Red RL salt
- 2-METHYL-4-NITROBENZENEDIAZONIUM TETRAFLUOROBORATE
- 4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE
- 2-methyl-4-nitro-benzenediazoniutetrafluoroborate(1-)
- 4-nitro-o-toluenediazoniutetrafluoroborate(1-)
- 5-nitrotoluene-2-diazonium tetrafluoroborate
- diazolered4s
- diazolreds
- NSC 10338
- Diazol Red S
-
- Inchi： 1S/C7H6N3O2.BF4/c1-5-4-6(10(11)12)2-3-7(5)9-8;2-1(3,4)5/h2-4H,1H3;/q+1;-1
- InChI Key： YCUOHOLXGMMPNC-UHFFFAOYSA-N
- SMILES： F[B-](F)(F)F.[O-][N+](C1=CC=C(C(C)=C1)[N+]#N)=O
Computed Properties
- Exact Mass: 251.04900
Experimental Properties
- PSA: 73.97000
- LogP: 4.21098
4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-GO756-200mg |
4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE |
455-90-3 | Biological stain | 200mg |
￥166.0 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F67560-5g |
2-METHYL-4-NITROBENZENEDIAZONIUM TETRAFLUOROBORATE |
455-90-3 | 5g |
¥1488.0 | 2023-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F67560-1g |
2-METHYL-4-NITROBENZENEDIAZONIUM TETRAFLUOROBORATE |
455-90-3 | 1g |
¥458.0 | 2023-09-07 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R010487-1g |
4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE |
455-90-3 | 1g |
￥346 | 2023-09-08 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R010487-5g |
4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE |
455-90-3 | 5g |
￥1232 | 2023-09-08 | ||
| A2B Chem LLC | AI67738-1g |
Fast Red RL salt |
455-90-3 | Biological stain | 1g |
$198.00 | 2024-04-20 |
4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:455-90-3)4-硝基-2-甲苯胺
Order Number:LE1644543
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:455-90-3)2-METHYL-4-NITROBENZENEDIAZONIUM TETRAFLUOROBORATE
Order Number:sfd1842;1644543
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
4-NITRO-o-TOLUENEDIAZONIUM TETRAFLUOROBORATE Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:455-90-3)4-硝基-2-甲苯胺
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:455-90-3)2-METHYL-4-NITROBENZENEDIAZONIUM TETRAFLUOROBORATE
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry